Cas no 62238-03-3 (1-Butoxy-2-methylbutane)

1-Butoxy-2-methylbutane is an ether compound with the molecular formula C9H20O, commonly used as a solvent in industrial and laboratory applications. Its branched alkoxy structure contributes to favorable properties such as low volatility, moderate polarity, and good solvency for a range of organic materials. The compound exhibits stability under typical storage conditions and demonstrates compatibility with many resins, coatings, and chemical intermediates. Its balanced evaporation rate and solvation power make it suitable for formulations requiring controlled drying or dissolution. Additionally, 1-Butoxy-2-methylbutane is often preferred for its relatively low toxicity compared to alternative solvents, aligning with workplace safety considerations.

1-Butoxy-2-methylbutane structure

Product name:1-Butoxy-2-methylbutane

CAS No:62238-03-3

MF:C₉H₂₀O

MW:144.254503250122

CID:2195773

PubChem ID:545254

1-Butoxy-2-methylbutane Chemical and Physical Properties

Names and Identifiers

- 1-Butoxy-2-methylbutane
- DTXSID50337878
- Butane, 1-butoxy-2-methyl-
- (2-methylbutyl)butyl ether
- DTXCID80288965
- 62238-03-3
- DB-363487
- SCHEMBL2625072
- Inchi： InChI=1S/C9H20O/c1-4-6-7-10-8-9(3)5-2/h9H,4-8H2,1-3H3
- InChI Key： ZDKMWZZHCGSIRZ-UHFFFAOYSA-N

Computed Properties

Exact Mass: 144.151415257Da
Monoisotopic Mass: 144.151415257Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 6
Complexity: 61.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 9.2Å²

1-Butoxy-2-methylbutane Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	B789920-500mg	1-Butoxy-2-methylbutane	62238-03-3	500mg	$ 1200.00	2023-09-08
TRC	B789920-50mg	1-Butoxy-2-methylbutane	62238-03-3	50mg	$ 207.00	2023-04-18
TRC	B789920-250mg	1-Butoxy-2-methylbutane	62238-03-3	250mg	$ 953.00	2023-04-18

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Related Categories

Additional information on 1-Butoxy-2-methylbutane

Recent Advances in the Study of 1-Butoxy-2-methylbutane (CAS: 62238-03-3) in Chemical and Biomedical Applications

The compound 1-Butoxy-2-methylbutane (CAS: 62238-03-3) has recently garnered significant attention in the chemical and biomedical research communities due to its versatile applications in drug formulation, solvent systems, and potential therapeutic uses. This research briefing synthesizes the latest findings on this compound, highlighting its physicochemical properties, synthesis methods, and emerging roles in biomedical research.

Recent studies have focused on the synthesis and optimization of 1-Butoxy-2-methylbutane, with particular emphasis on its use as a solvent in pharmaceutical formulations. Researchers have reported improved solubility profiles for several hydrophobic drugs when 1-Butoxy-2-methylbutane is employed as a co-solvent. Its low toxicity profile and favorable partition coefficients make it an attractive alternative to traditional solvents in drug delivery systems.

In the field of medicinal chemistry, investigations into the biological activity of 1-Butoxy-2-methylbutane have revealed interesting pharmacological properties. Preliminary in vitro studies suggest that this compound may exhibit mild anti-inflammatory effects, possibly through modulation of cyclooxygenase pathways. However, these findings require further validation through comprehensive in vivo studies and mechanism-of-action analyses.

The stability of 1-Butoxy-2-methylbutane under various storage conditions has been another area of active research. Recent stability-indicating assays demonstrate that the compound maintains its integrity across a wide range of pH levels and temperatures, making it suitable for long-term storage in pharmaceutical applications. These findings have important implications for formulation scientists developing new drug products.

From an analytical chemistry perspective, advanced chromatographic methods have been developed for the precise quantification of 1-Butoxy-2-methylbutane in complex matrices. These methods employ state-of-the-art mass spectrometry techniques coupled with gas chromatography, achieving detection limits in the parts-per-billion range. Such analytical advancements are crucial for quality control in pharmaceutical manufacturing processes.

Looking forward, researchers are exploring the potential of 1-Butoxy-2-methylbutane as a building block for more complex chemical entities. Its unique structural features offer opportunities for derivatization, potentially leading to novel compounds with enhanced biological activities. Several research groups have initiated structure-activity relationship studies to investigate this possibility.

In conclusion, the growing body of research on 1-Butoxy-2-methylbutane (CAS: 62238-03-3) underscores its importance in both chemical and biomedical applications. While significant progress has been made in understanding its properties and potential uses, further research is needed to fully exploit its capabilities in drug development and other pharmaceutical applications. The compound represents a promising area of investigation that may yield important contributions to the field of medicinal chemistry in the coming years.